Cyclopent[f]indole-2,3-dione, 1,5,6,7-tetrahydro-

• Molecular Formula: C11H9NO2
• Molecular Weight: 187.19 g/mol
• IUPAC Name: 1,5,6,7-tetrahydrocyclopenta[f]indole-2,3-dione
• InChI: InChI=1S/C11H9NO2/c13-10-8-4-6-2-1-3-7(6)5-9(8)12-11(10)14/h4-5H,1-3H2,(H,12,13,14)
• InChI Key: BNNNCGOCFKVAEM-UHFFFAOYSA-N
• SMILES: C1CC2=CC3=C(C=C2C1)NC(=O)C3=O

Description

Cyclopent[f]indole-2,3-dione, 1,5,6,7-tetrahydro- is a member of indoles. It has a role as an anticoronaviral agent.

Scientific Research Applications

1. Chemical Structure Analysis and Synthesis

• Cyclopent[f]indole-2,3-dione derivatives have been analyzed for their chemical structures, including various rearrangement and oxidation products. The structural determination enhances understanding of the molecular configurations of these compounds (Noland et al., 1996).
• The molecule is integral in palladium-catalyzed oxidative annulation processes, leading to diverse biological properties and potential pharmaceutical applications (Agy et al., 2019).
• Cyclopent[f]indole-2,3-dione motifs have been identified in new indole alkaloids from marine sponges, indicating its presence in rare natural products and its potential for novel bioactive compound discovery (Khokhar et al., 2013).

2. Advancements in Organic Chemistry

• Cyclopent[f]indole-2,3-dione is utilized in diastereoselective cycloaddition reactions, contributing to advancements in organic synthesis methods (Greci et al., 2001).
• Innovative reactions involving this compound lead to the formation of unique structures like cyclopenta[b]pyrrole-3,4-diones, highlighting its role in developing new chemical entities (Sayapin et al., 2021).
• It's used in synthesizing diverse carbazoles and cyclopent[b]indoles, showcasing its versatility in organic chemistry and potential pharmaceutical applications (Katritzky et al., 1996).

3. Novel Applications in Chemistry

• Cyclopent[f]indole-2,3-dione serves as a precursor in the synthesis of tetrahydro cyclopenta indole, demonstrating its role in creating complex chemical structures (Qing-guo, 2011).
• Its derivatives are essential in Lewis acid-catalyzed oxa Diels-Alder reactions, leading to novel tetracyclic compounds, highlighting its contribution to synthetic methodology advancements (Banda et al., 2023).

Synthesis routes and methods

Procedure details

Add 2-hydroxyimino-N-indan-5-yl-acetamide (4.66 g, 22.84 mmol) in small portions at 65° C. to concentrated sulfuric acid (22 mL) and heat the mixture at 80° C. for 15 minutes. Cool to room temperature, pour into ice water (200 mL) and filter the precipitate. Dissolve the solid in warmed ethanol and leave to cool overnight. Filter the precipitate and wash with ethyl ether. Dry the solid to yield the title compound (3.3 g, 77%). 1H NMR (dimethyl sulfoxide-d6, 300 MHz) δ 1.98 (quintuplet, J=7.7 Hz, 2H), 2.76 (t, J=7.7 Hz, 2H), 2.85 (t, J=7.7 Hz, 2H), 6.74 (s, 1H), 7.28 (s, 1H). MS (ES−): 186 (M−H).